![molecular formula C17H14F3N3O B4769219 N-(4-methoxybenzyl)-2-(trifluoromethyl)-4-quinazolinamine](/img/structure/B4769219.png)
N-(4-methoxybenzyl)-2-(trifluoromethyl)-4-quinazolinamine
Overview
Description
N-(4-methoxybenzyl)-2-(trifluoromethyl)-4-quinazolinamine, also known as TFB-TQA, is a synthetic compound that belongs to the class of quinazoline derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology.
Mechanism of Action
N-(4-methoxybenzyl)-2-(trifluoromethyl)-4-quinazolinamine acts as a competitive inhibitor of protein kinase CK2 by binding to the ATP-binding site of the enzyme. This binding prevents the phosphorylation of downstream substrates, leading to the inhibition of cell signaling pathways that are essential for cell growth and survival.
Biochemical and Physiological Effects:
Several studies have demonstrated the biochemical and physiological effects of this compound in vitro and in vivo. These effects include the inhibition of cell proliferation, induction of apoptosis, and suppression of tumor growth. This compound has also been shown to have anti-inflammatory and neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-methoxybenzyl)-2-(trifluoromethyl)-4-quinazolinamine is its selectivity for protein kinase CK2, which allows for the specific inhibition of this enzyme without affecting other signaling pathways. However, this compound has some limitations in lab experiments, including its low solubility in aqueous solutions and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the study of N-(4-methoxybenzyl)-2-(trifluoromethyl)-4-quinazolinamine, including the development of more potent and selective inhibitors of protein kinase CK2, the investigation of this compound's potential applications in combination therapy with other drugs, and the exploration of its effects on other signaling pathways and cellular processes. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for therapeutic use.
Conclusion:
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential applications in scientific research. Its selective inhibition of protein kinase CK2 has shown promise for the treatment of various diseases, including cancer, inflammation, and neurodegeneration. However, further research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Scientific Research Applications
N-(4-methoxybenzyl)-2-(trifluoromethyl)-4-quinazolinamine has been widely used in scientific research due to its ability to selectively inhibit the activity of protein kinase CK2, an enzyme that plays a crucial role in cell signaling and regulation. This inhibition has been shown to have potential therapeutic applications in the treatment of cancer, inflammation, and neurodegenerative diseases.
Properties
IUPAC Name |
N-[(4-methoxyphenyl)methyl]-2-(trifluoromethyl)quinazolin-4-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14F3N3O/c1-24-12-8-6-11(7-9-12)10-21-15-13-4-2-3-5-14(13)22-16(23-15)17(18,19)20/h2-9H,10H2,1H3,(H,21,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDWDUJBWPLHXFL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC2=NC(=NC3=CC=CC=C32)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14F3N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.